Cas no 59716-78-8 (2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanamine)

2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanamine structure
59716-78-8 structure
Product Name:2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanamine
CAS No:59716-78-8
MF:C17H16N2OS
MW:296.386742591858
CID:950565
PubChem ID:324144
Update Time:2025-04-19

2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanamine
    • 2-(2-Aminoethyl)thio-4,5-diphenyloxazol
    • 2-(2-AMINOETHYL)-THIO-4,5-DIPHENYLOXAZOLE
    • 2-(4,5-diphenyl-oxazol-2-ylsulfanyl)-ethylamine
    • 2-S-(2-Aminoaethyl)-thio-4,5-diphenyloxazol
    • AC1L8A15
    • CCG-36718
    • NCI288391
    • NCIStruc1_000875
    • NCIStruc2_000766
    • NSC288391
    • NCGC00014646-02
    • NCGC00097749-01
    • NCI60_002366
    • CHEMBL1320474
    • DTXSID20314772
    • 59716-78-8
    • NCGC00014646
    • NSC-288391
    • 2-((4,5-diphenyl-1,3-oxazol-2-yl)thio)ethanamine
    • Inchi: 1S/C17H16N2OS/c18-11-12-21-17-19-15(13-7-3-1-4-8-13)16(20-17)14-9-5-2-6-10-14/h1-10H,11-12,18H2
    • InChI Key: DNITTWSXYHDGKU-UHFFFAOYSA-N
    • SMILES: S(CCN)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)O1

Computed Properties

  • Exact Mass: 296.09848
  • Monoisotopic Mass: 296.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • PSA: 52.05
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